Cas no 24455-93-4 (N1-(4-Methoxyphenyl)-1,2-ethanediamine)

• Product Name: N1-(4-Methoxyphenyl)-1,2-ethanediamine
• CAS No: 24455-93-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD06795942
• CID: 239165
• PubChem ID: 12666396
• Update Time: 2025-06-10

N1-(4-Methoxyphenyl)-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Methoxyphenyl)ethane-1,2-diamine
• 1,2-Ethanediamine,N1-(4-methoxyphenyl)-
• N-(2-Aminoethyl)-N-(4-methoxyphenyl)amine
• N'-(4-methoxyphenyl)ethane-1,2-diamine
• N-(4-METHOXYPHENYL)ETHYLENEDIAMINE HCL
• 2-(4-methoxyphenylamino)ethylamine
• ALBB-012786
• BBL015654
• CTK4F3712
• N-(2-aminoethyl)-4-methoxyaniline
• N-(4-methoxyphenyl)-1,2-diaminoethane
• N-(4-Methoxyphenyl)-1,2-ethanediamine
• N-(4-methoxyphenyl)ethane-1,2-diamine
• N-(4-methoxyphenyl)ethylenediamine
• N-(p-methoxyphenyl)ethylenediamine
• N1-(4-Methoxyphenyl)-1,2-ethanediamine
• STK895608
• SureCN30183
• AKOS005173859
• J-523377
• 24455-93-4
• SY032211
• AS-11211
• FT-0647024
• CS-0312701
• BB 0241825
• N~1~-(4-Methoxyphenyl)ethane-1,2-diamine
• AC5715
• N- beta-aminoethyl paraanisidine
• SCHEMBL3018368
• AB01319683-02
• NCGC00324292-01
• N'-(4-methoxyphenyl)ethane-1, 2-diamine
• A877911
• N1-(4-methoxy-phenyl)-ethane-1,2-diamine
• N-(4-Methoxyphenyl)-ethane-1,2-diamine
• DTXSID00506198
• MFCD06795942
• 1,2-Ethanediamine, N-(4-methoxyphenyl)-

• MDL： MFCD06795942
• Inchi： 1S/C9H14N2O/c1-12-9-4-2-8(3-5-9)11-7-6-10/h2-5,11H,6-7,10H2,1H3
• InChI Key： LOEIZBNJCZKXFJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCN

Computed Properties

• Exact Mass: 202.08700
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.086
• Melting Point: 220-224°C
• Boiling Point: 317.358 ℃ at 760 mmHg
• Flash Point: 145.733°C
• Refractive Index: 1.577
• PSA: 47.28000
• LogP: 2.64110

N1-(4-Methoxyphenyl)-1,2-ethanediamine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N1-(4-Methoxyphenyl)-1,2-ethanediamine

Recent Advances in the Study of N1-(4-Methoxyphenyl)-1,2-ethanediamine (CAS: 24455-93-4) in Chemical Biology and Pharmaceutical Research

N1-(4-Methoxyphenyl)-1,2-ethanediamine (CAS: 24455-93-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activity, synthetic utility, and therapeutic potential. The present research briefing provides an overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and characterization of N1-(4-Methoxyphenyl)-1,2-ethanediamine derivatives, with particular emphasis on their interactions with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity as a modulator of specific enzyme pathways, suggesting its potential as a lead compound for the development of novel therapeutics. The study employed advanced spectroscopic techniques and computational modeling to elucidate the binding mechanisms and structure-activity relationships (SAR) of the compound.

In addition to its pharmacological potential, N1-(4-Methoxyphenyl)-1,2-ethanediamine has also been investigated for its utility in chemical biology. A recent preprint on bioRxiv (2024) reported the use of this compound as a building block for the synthesis of fluorescent probes, which were employed to track cellular processes in real-time. The study highlighted the compound's versatility and its ability to be functionalized for diverse applications, underscoring its value in both basic and applied research.

Another area of interest is the compound's role in the development of antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy explored the efficacy of N1-(4-Methoxyphenyl)-1,2-ethanediamine derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity to mammalian cells. These findings open new avenues for the design of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in the optimization of N1-(4-Methoxyphenyl)-1,2-ethanediamine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into viable therapeutic options.

In conclusion, N1-(4-Methoxyphenyl)-1,2-ethanediamine (CAS: 24455-93-4) represents a compound of significant interest in the fields of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to chemical probes, highlight its versatility and potential. Continued research into its properties and derivatives is expected to yield further insights and innovations, contributing to the advancement of science and medicine.